Cas no 10348-16-0 (Heptanedioic acid, 2,6-diamino-4-fluoro-)

• Product name: Heptanedioic acid, 2,6-diamino-4-fluoro-
• CAS No: 10348-16-0
• MF: C₇H₁₃N₂O₄F
• MW: 208.18752
• CID: 1137592
• PubChem ID: 14608579

Heptanedioic acid, 2,6-diamino-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2,6-diamino-4-fluoro-
• 2,6-diamino-4-fluoroheptanedioic acid
• 10348-16-0
• 2,6-diamino-4-fluoro-pimelic acid
• DTXSID60562134

• Inchi： InChI=1S/C7H13FN2O4/c8-3(1-4(9)6(11)12)2-5(10)7(13)14/h3-5H,1-2,9-10H2,(H,11,12)(H,13,14)
• InChI Key： ZDFACBQHCRNYGW-UHFFFAOYSA-N
• SMILES： C(C(CC(C(=O)O)N)F)C(C(=O)O)N

Computed Properties

• Exact Mass: 208.08599
• Monoisotopic Mass: 208.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64